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Compound of Interest

Compound Name: Carbostyril 165

Cat. No.: B1606466 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Carbostyril 165, also known as 7-(dimethylamino)-4-methyl-2(1H)-quinolinone, is a fluorescent

dye belonging to the carbostyril family. These dyes are recognized for their utility as fluorescent

agents in various biomedical applications. While specific, validated protocols for the use of

Carbostyril 165 in flow cytometry are not extensively documented in peer-reviewed literature,

its spectral properties suggest its potential as a valuable tool for cellular analysis. This

document provides a detailed, albeit generalized, protocol for the application of Carbostyril
165 in flow cytometry, based on its known characteristics and established methodologies for

similar fluorescent probes.

Carbostyril 165 is an electronically neutral dye with excitation wavelengths in the near-

ultraviolet range, making it compatible with flow cytometers equipped with a UV laser. Its

emission in the blue region of the spectrum allows for its potential inclusion in multicolor flow

cytometry panels.

Data Presentation
A summary of the key quantitative data for Carbostyril 165 is presented below. This

information is crucial for designing and executing flow cytometry experiments.
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Property Value Reference

Chemical Name
7-(dimethylamino)-4-methyl-

2(1H)-quinolinone
[1]

Synonyms

Carbostyril 165, 7-

DIMETHYLAMINO-4-

METHYLCARBOSTYRIL

[1]

Molecular Formula C₁₂H₁₄N₂O [1]

Molecular Weight 202.25 g/mol [1]

Excitation Maximum (Ex) 351/364 nm [2]

Emission Maximum (Em) >400 nm [2]

Experimental Protocols
The following protocols are generalized for the use of Carbostyril 165 in flow cytometry for

staining of suspended cells. It is critical to note that these are suggested starting points and

optimization will be required for specific cell types and experimental conditions.

Protocol 1: General Staining of Live Cells with
Carbostyril 165 for Flow Cytometry
This protocol outlines a general procedure for staining a suspension of live cells with

Carbostyril 165.

Materials:

Carbostyril 165

Anhydrous Dimethyl Sulfoxide (DMSO) for stock solution preparation

Phosphate-Buffered Saline (PBS), pH 7.4

Cell suspension of interest

Flow cytometry tubes
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Flow cytometer with UV laser excitation capabilities

Procedure:

Prepare a Stock Solution: Dissolve Carbostyril 165 in anhydrous DMSO to create a 1-10

mM stock solution. Store the stock solution at -20°C, protected from light.

Prepare Staining Solution: On the day of the experiment, dilute the Carbostyril 165 stock

solution in a physiologically compatible buffer, such as PBS, to the desired working

concentration. A starting concentration range of 1-10 µM is recommended for initial

optimization.

Cell Preparation:

Harvest cells and wash them once with PBS.

Resuspend the cells in PBS at a concentration of 1 x 10⁶ cells/mL.

Staining:

Add the Carbostyril 165 staining solution to the cell suspension.

Incubate for 15-30 minutes at 37°C, protected from light. The optimal incubation time may

vary depending on the cell type and should be determined empirically.

Wash:

After incubation, wash the cells twice with 2 mL of PBS to remove any unbound dye.

Centrifuge at 300-400 x g for 5 minutes for each wash.

Resuspension: Resuspend the final cell pellet in an appropriate volume of PBS for flow

cytometry analysis.

Analysis:

Acquire data on a flow cytometer equipped with a UV laser (e.g., 355 nm).
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Collect emission in the blue channel (e.g., using a 450/50 nm bandpass filter).

Ensure to include unstained cells as a negative control to set the appropriate gates.

Protocol 2: Co-staining with Other Fluorochromes
For multicolor analysis, Carbostyril 165 can potentially be combined with other fluorochromes

that have distinct excitation and emission spectra. Given its blue emission, it could be paired

with dyes excited by other lasers (e.g., a 488 nm laser for FITC and PE, or a 633 nm laser for

APC).

Important Considerations for Multicolor Staining:

Spectral Overlap: Check the emission spectrum of Carbostyril 165 and ensure minimal

overlap with the other fluorochromes in the panel. Compensation will likely be necessary.

Staining Order: The order of staining may need to be optimized. It is generally advisable to

perform surface marker staining with antibodies before or after staining with a small molecule

dye like Carbostyril 165.

Fixation: If fixation is required for the experimental workflow (e.g., for intracellular staining),

the compatibility of Carbostyril 165 fluorescence with the chosen fixative (e.g.,

paraformaldehyde) and permeabilization buffer (e.g., saponin or methanol) must be tested.

Visualizations
Experimental Workflow for Cellular Staining
The following diagram illustrates a typical workflow for preparing and staining cells for flow

cytometry analysis.
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Caption: General workflow for staining suspension cells with Carbostyril 165.
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Hypothetical Signaling Pathway Investigation
While the specific cellular targets of Carbostyril 165 are not well-defined, fluorescent dyes are

often used to monitor changes in the cellular environment, such as ion concentration or

membrane potential, which are key components of many signaling pathways. The following

diagram illustrates a hypothetical signaling pathway where a fluorescent probe could be used

to measure downstream events.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1606466?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

Receptor

Ion Channel

Opens

Second Messenger
(e.g., Ca2+)

Influx

Carbostyril 165
(Hypothetical Probe)

Fluorescence Change

Downstream Kinase

Activates

Cellular Response

Ligand

Activation

Click to download full resolution via product page

Caption: Hypothetical signaling pathway measurable by a fluorescent probe.
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The information provided in these application notes is intended for guidance only. As there is

limited published data on the use of Carbostyril 165 in flow cytometry, the provided protocols

are based on general principles of fluorescent dye staining. It is the responsibility of the

researcher to validate and optimize these protocols for their specific experimental needs. This

includes, but is not limited to, determining the optimal dye concentration, incubation time, and

compatibility with other reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.
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